Cas no 2229616-65-1 (4-(2-amino-3-hydroxy-2-methylpropyl)benzonitrile)

• Product Name: 4-(2-amino-3-hydroxy-2-methylpropyl)benzonitrile
• CAS No: 2229616-65-1
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 6259064
• PubChem ID: 165708966
• Update Time: 2025-05-22

4-(2-amino-3-hydroxy-2-methylpropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-3-hydroxy-2-methylpropyl)benzonitrile
• EN300-1817986
• 2229616-65-1

• Inchi： 1S/C11H14N2O/c1-11(13,8-14)6-9-2-4-10(7-12)5-3-9/h2-5,14H,6,8,13H2,1H3
• InChI Key： KDNNWTUJZKZZKY-UHFFFAOYSA-N
• SMILES： OCC(C)(CC1C=CC(C#N)=CC=1)N

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70Ų

Additional information on 4-(2-amino-3-hydroxy-2-methylpropyl)benzonitrile

4-(2-amino-3-hydroxy-2-methylpropyl)benzonitrile: A Comprehensive Overview

4-(2-amino-3-hydroxy-2-methylpropyl)benzonitrile is a chemical compound with the CAS number 2229616-65-1. This compound is of significant interest in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications. The molecule consists of a benzonitrile group attached to a substituted amino alcohol moiety, which imparts it with versatile functional groups for further chemical modifications and interactions.

The benzonitrile group in this compound is a strong electron-withdrawing group, which can influence the electronic properties of the molecule. This feature makes it a valuable building block in the synthesis of more complex molecules, particularly in drug discovery and agrochemicals. Recent studies have highlighted its potential as a precursor for bioactive compounds, leveraging its ability to undergo various nucleophilic and electrophilic reactions.

The amino alcohol moiety in 4-(2-amino-3-hydroxy-2-methylpropyl)benzonitrile adds hydrophilic character to the molecule, enhancing its solubility in polar solvents. This property is advantageous in applications such as catalysis, where solubility plays a critical role in reaction efficiency. Researchers have explored its use as a ligand in transition metal complexes, demonstrating promising results in asymmetric catalysis and enantioselective reactions.

Recent advancements in green chemistry have led to innovative synthetic routes for this compound. For instance, methodologies involving biocatalysts and environmentally friendly solvents have been developed to minimize waste and improve yield. These approaches align with the growing demand for sustainable chemical processes in the pharmaceutical and industrial sectors.

In terms of applications, 4-(2-amino-3-hydroxy-2-methylpropyl)benzonitrile has shown potential in the development of bioactive molecules, particularly as intermediates in the synthesis of antibiotics and antiviral agents. Its ability to form hydrogen bonds and participate in π–π interactions makes it an attractive candidate for drug design targeting specific biological pathways.

Moreover, this compound has been investigated for its role in polymer chemistry. The combination of its nitrile group and hydroxyl/amino functionalities allows for versatile polymerization techniques, leading to materials with tailored mechanical and thermal properties. Applications in coatings, adhesives, and advanced composites are currently under exploration.

Recent studies have also delved into the electrochemical properties of 4-(2-amino-3-hydroxy-2-methylpropyl)benzonitrile, particularly its suitability as an electrode material or electrolyte additive in energy storage devices such as batteries and supercapacitors. Its redox activity and stability under cyclic voltammetry have been promising, suggesting potential uses in next-generation energy technologies.

In conclusion, 4-(2-amino-3-hydroxy-2-methylpropyl)benzonitrile (CAS No. 2229616-65-1) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure enables it to serve as a versatile building block for advanced materials, bioactive compounds, and sustainable chemical processes. As research continues to uncover new synthetic methods and applications, this compound is poised to play an increasingly important role in modern chemistry and technology.